Asymmetric transfer hydrogenation over Ru–TsDPEN catalysts supported on siliceous mesocellular foam†

Chemical Communications Pub Date: 2007-02-08 DOI: 10.1039/B615564B

Abstract

A siliceous mesocellular foam-immobilized Ru–TsDPEN complex exhibited excellent catalytic reactivity, enantioselectivity and reusability in the asymmetric transfer hydrogenation of an imine and ketones.

Graphical abstract: Asymmetric transfer hydrogenation over Ru–TsDPEN catalysts supported on siliceous mesocellular foam
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